molecular formula C17H15ClN4O4S B2855224 5-(2-(5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)-6-methylpyrimidine-2,4(1H,3H)-dione CAS No. 1170876-79-5

5-(2-(5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)-6-methylpyrimidine-2,4(1H,3H)-dione

Cat. No. B2855224
CAS RN: 1170876-79-5
M. Wt: 406.84
InChI Key: MNBPWBXDQUMMEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction .


Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound .


Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions of the reaction, the products formed, and the mechanism of the reaction .


Physical And Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, stability, and reactivity .

Scientific Research Applications

Neuroprotective and Anti-neuroinflammatory Agents

This compound, being a derivative of pyrimidine, has been studied for its potential neuroprotective and anti-neuroinflammatory properties . In a study, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized. The molecular results revealed that these compounds have promising neuroprotective and anti-inflammatory properties .

Anti-inflammatory and Anticancer Agents

Pyrimidinone derivatives, which this compound is a part of, have been known to possess a wide spectrum of biological activities such as anti-tumor, anti-fungal, anti-inflammatory, anti-bacterial, etc . In a study, these compounds were found to have significant antioxidant activity and were screened for in vivo anti-inflammatory activity .

Antiviral Agents

Pyrimidines have been used extensively as antiviral agents . In a study, various dihydropyrimidinones derivatives were synthesized by modification of the substituents in virtually all the six positions of the pyrimidine nucleus which provided with interesting activity against HIV, Sendai virus, and rubella virus .

Antioxidant Agents

The compound has been found to have significant antioxidant activity . This was measured by standard free radical scavenging assays (DPPH, Nitric oxide radicals) .

Treatment of Neurodegenerative Diseases

Neuroprotection is a widely explored target for the treatment of various neurodegenerative diseases, such as Alzheimer’s disease (AD), Huntington’s disease (HD), Parkinson’s disease (PD), Amyotrophic lateral sclerosis (ALS), ischemic stroke, and traumatic brain injury . This compound, being a derivative of pyrimidine, has been studied for its potential neuroprotective properties .

Cytotoxic Activities

In another study, most of the compounds showed superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC50 range of (48–90 nM) compared to sorafenib .

properties

IUPAC Name

5-[2-[5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]ethyl]-6-methyl-1H-pyrimidine-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15ClN4O4S/c1-9-12(15(24)20-16(25)19-9)6-7-14-21-22-17(26-14)27-8-13(23)10-2-4-11(18)5-3-10/h2-5H,6-8H2,1H3,(H2,19,20,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MNBPWBXDQUMMEP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=O)NC(=O)N1)CCC2=NN=C(O2)SCC(=O)C3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15ClN4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(2-(5-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)ethyl)-6-methylpyrimidine-2,4(1H,3H)-dione

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